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Compound of Interest

Compound Name: NSC 145669

Cat. No.: B1670372

Despite extensive searches across multiple chemical and biological databases, the specific
compound designated NSC 145669 remains elusive, precluding a detailed analysis of its
structural analogs and their properties. This in-depth guide outlines the search process and the
current lack of public information on this particular compound, a critical prerequisite for the
requested technical whitepaper.

Initial investigations into NSC 145669 suggested a potential identity as a potent and selective
Janus kinase (JAK) inhibitor, targeting JAK1 and JAK3, with therapeutic potential in
autoimmune diseases and organ transplant rejection. This would place it in a significant class
of immunomodulatory drugs. However, subsequent and more targeted searches failed to
corroborate this preliminary finding and did not yield a definitive chemical structure for NSC
145669.

The "NSC" designation indicates that the compound is part of the National Cancer Institute
(NCI) Developmental Therapeutics Program (DTP) repository. This repository contains
hundreds of thousands of compounds that have been submitted for screening for potential
anticancer activity. While many of these compounds are well-characterized and publicly
documented, it appears that NSC 145669 is not among them.

A thorough search of prominent chemical databases, including PubChem, the NCI DTP's own
public database, and other chemical information resources, returned no specific entry for NSC
145669. This lack of a public record could be due to several reasons:
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« Incorrect Identifier: The provided NSC number may be inaccurate or contain a typographical

error.

o Confidentiality: The compound and its associated data may be subject to confidentiality
agreements and not publicly disclosed.

e Re-assignment or Removal: The identifier may have been re-assigned to a different
compound, or the entry for NSC 145669 may have been removed from public databases for

various reasons.

Without a confirmed chemical structure for NSC 145669, it is impossible to fulfill the core
requirements of the requested technical guide. The identification of structural analogs, the
compilation of their quantitative data, the detailing of experimental protocols, and the
visualization of signaling pathways are all contingent on having a defined starting molecule.

Therefore, this report serves to document the extensive but unsuccessful efforts to identify
NSC 145669. For researchers, scientists, and drug development professionals interested in
this area, the primary obstacle is the lack of a publicly available structure for this specific
compound. Further investigation would require direct inquiry with the NCI DTP, referencing any
internal or historical documentation that might shed light on the identity of NSC 145669. Until
such information becomes available, a comprehensive technical guide on its structural analogs
and their properties cannot be produced.

 To cite this document: BenchChem. [The Enigmatic Case of NSC 145669: A Search for
Structure and Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670372#structural-analogs-of-nsc-145669-and-
their-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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